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Compound of Interest

Compound Name: 2-(2-butoxyethoxy)acetic Acid

Cat. No.: B1266689 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-(2-Butoxyethoxy)acetic acid, also known as butoxyethoxyacetic acid, and its corresponding

sodium salt, sodium butoxyethoxy acetate, are ingredients utilized in the cosmetic and personal

care industry. Primarily functioning as a surfactant and a buffering agent, this ethoxylated

carboxylic acid offers versatile properties for formulation development.[1][2] Its role extends to

applications in both skin and hair care products, where it can contribute to product stability and

performance. A key precursor to this compound is 2-butoxyethanol, which is metabolized to 2-
(2-butoxyethoxy)acetic acid.[3] Consequently, the toxicological profile of 2-butoxyethanol is

often considered when evaluating the safety of 2-(2-butoxyethoxy)acetic acid.

Physicochemical Properties
A comprehensive understanding of the physicochemical properties of 2-(2-
butoxyethoxy)acetic acid is fundamental for its effective incorporation into cosmetic

formulations.
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Property Value Reference

Molecular Formula C8H16O4 [1]

Molecular Weight 176.21 g/mol [1][4]

Appearance
Very pale yellow to yellow

liquid
[5]

Density 1.04635 g/cm³ @ 20 °C [1]

Boiling Point 141 °C @ 5 Torr [1]

Flash Point 79 °C [1]

XLogP3 0.90430 [1]

Applications in Cosmetic Formulations
The primary applications of 2-(2-butoxyethoxy)acetic acid and its salt in cosmetic science are

as a surfactant and a buffering agent.

Surfactant
As a surfactant, 2-(2-butoxyethoxy)acetic acid can be used in cleansing formulations such as

facial cleansers, body washes, and shampoos. Its molecular structure, featuring both a

hydrophobic butyl chain and a hydrophilic carboxylic acid group, allows it to reduce surface

tension and aid in the emulsification of oils and the removal of dirt and debris from the skin and

hair.

Buffering Agent and pH Adjuster
The sodium salt of 2-(2-butoxyethoxy)acetic acid, sodium butoxyethoxy acetate, is used as a

buffering agent to control the pH of cosmetic products.[2] Maintaining a specific pH range is

crucial for the stability of many cosmetic formulations, the efficacy of active ingredients, and the

overall compatibility of the product with the skin's natural pH. The acid form can be used to

lower the pH of a formulation.

Potential as a Hair Conditioning Agent
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A patent for a hair conditioning composition includes a C10-C18 alkyl ethoxy methyl carboxylic

acid as a conditioning agent.[6] This classification encompasses 2-(2-butoxyethoxy)acetic
acid, suggesting its potential utility in hair care products to improve manageability, softness,

and shine.[6] The mechanism is likely due to the neutralization of negative charges on the hair

surface, which reduces static and frizz.

Safety and Toxicology Summary
The safety assessment of 2-(2-butoxyethoxy)acetic acid is largely informed by data on its

precursor, 2-butoxyethanol.

Dermal Absorption: 2-Butoxyethanol is absorbed through the skin, and this absorption is

markedly higher from aqueous solutions than from the neat substance.[3] It is subsequently

metabolized to 2-(2-butoxyethoxy)acetic acid, which is then excreted in the urine.[3][7]

Skin Irritation: 2-(2-Butoxyethoxy)acetic acid is classified as a skin irritant.[1][5][8] GHS

classifications indicate that it can cause skin irritation and, in some notifications, severe skin

burns and eye damage.[1][4]

Genotoxicity: In vitro studies of 2-butoxyethanol have generally indicated that it is not

genotoxic.[3]

Experimental Protocols
The following are generalized protocols that can be adapted for the evaluation of cosmetic

formulations containing 2-(2-butoxyethoxy)acetic acid.

Protocol 1: Formulation Stability Testing
This protocol outlines the procedure for assessing the physical and chemical stability of a

cosmetic formulation containing 2-(2-butoxyethoxy)acetic acid.

1. Sample Preparation:

Prepare three batches of the final formulation.
Package the samples in the proposed commercial packaging.

2. Storage Conditions:
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Long-Term Stability: Store samples at 25°C ± 2°C / 60% RH ± 5% RH or 30°C ± 2°C / 65%
RH ± 5% RH for the duration of the proposed shelf life.[9]
Accelerated Stability: Store samples at 40°C ± 2°C / 75% RH ± 5% RH for a minimum of 6
months.[9]
Include other relevant conditions such as refrigeration (5°C) and freeze-thaw cycles.

3. Testing Frequency:

Test samples at initial time point (t=0) and at specified intervals (e.g., 1, 3, 6, 9, 12, 18, 24,
36 months for long-term; 1, 2, 3, 6 months for accelerated).

4. Evaluation Parameters:

Physical Characteristics: Appearance, color, odor, pH, viscosity, and phase separation.
Chemical Characteristics: Quantification of 2-(2-butoxyethoxy)acetic acid using a stability-
indicating analytical method (e.g., HPLC).
Microbiological Purity: Test for microbial growth at each time point.

Protocol 2: In Vitro Skin Irritation Assessment
This protocol uses a reconstructed human epidermis (RhE) model to evaluate the skin irritation

potential of a formulation containing 2-(2-butoxyethoxy)acetic acid.

1. Model System:

Utilize a commercially available RhE model (e.g., EpiDerm™, EPISKIN™).[10]

2. Test Substance Application:

Apply a precise amount of the test formulation directly to the surface of the RhE tissue.
Include positive (known irritant) and negative (non-irritant) controls.

3. Exposure and Incubation:

Expose the tissues to the test substance for a defined period (e.g., 60 minutes).
After exposure, rinse the tissues and incubate for a post-exposure period (e.g., 42 hours) to
allow for the development of cytotoxic effects.

4. Viability Assessment:
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Assess tissue viability using the MTT assay. This measures the activity of mitochondrial
reductase in viable cells, which converts MTT to a colored formazan salt.
Quantify the formazan by spectrophotometry.

5. Data Interpretation:

A reduction in tissue viability below a certain threshold (e.g., 50%) compared to the negative
control indicates an irritant potential.[10]

Protocol 3: Sensory Evaluation of a Hair Conditioner
This protocol is for assessing the sensory attributes of a hair conditioning product formulated

with 2-(2-butoxyethoxy)acetic acid.

1. Panel Selection:

Recruit a panel of trained sensory assessors or a consumer panel, depending on the
objective.[11]

2. Product Application:

Provide panelists with standardized hair tresses (virgin or damaged, as required).
Standardize the washing and application procedure for the conditioner.

3. Sensory Attributes Evaluation:

Panelists will evaluate a set of predefined attributes on a rating scale.[12]
Wet Stage Attributes: Ease of spreading, detangling, slip.
Dry Stage Attributes: Ease of combing, smoothness, softness, frizz control, shine.

4. Data Analysis:

Analyze the data statistically to determine significant differences in sensory perception
between formulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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